Cas no 666735-05-3 (6-methoxy-7-methylisoquinoline)

• Product Name: 6-methoxy-7-methylisoquinoline
• CAS No: 666735-05-3
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• CID: 1057660
• PubChem ID: 23078438
• Update Time: 2025-04-20

6-methoxy-7-methylisoquinoline Chemical and Physical Properties

Names and Identifiers

• 6-methoxy-7-methylisoquinoline
• Isoquinoline, 6-methoxy-7-methyl- (9CI)
• SYRAHQKWRGBSDQ-UHFFFAOYSA-N
• SCHEMBL3894423
• 666735-05-3
• A914087
• Isoquinoline, 6-methoxy-7-methyl-
• DB-276876

• Inchi： 1S/C11H11NO/c1-8-5-10-7-12-4-3-9(10)6-11(8)13-2/h3-7H,1-2H3
• InChI Key： SYRAHQKWRGBSDQ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC2C=CN=CC=2C=C1C

Computed Properties

• Exact Mass: 173.084063974g/mol
• Monoisotopic Mass: 173.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 22.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives